5-({[(2,4-Dichlorobenzoyl)oxy]imino}methyl)-6-phenylimidazo[2,1-b][1,3]thiazole

• IUPAC Name: [(E)-(6-phenylimidazo[2,1-b][1,3]thiazol-5-yl)methylideneamino] 2,4-dichlorobenzoate
• InChI: InChI=1S/C19H11Cl2N3O2S/c20-13-6-7-14(15(21)10-13)18(25)26-22-11-16-17(12-4-2-1-3-5-12)23-19-24(16)8-9-27-19/h1-11H/b22-11+
• InChI Key: HDQMNBYDRHAEFT-SSDVNMTOSA-N
• Canonical SMILES: C1=CC=C(C=C1)C2=C(N3C=CSC3=N2)C=NOC(=O)C4=C(C=C(C=C4)Cl)Cl
• Isomeric SMILES: C1=CC=C(C=C1)C2=C(N3C=CSC3=N2)/C=N/OC(=O)C4=C(C=C(C=C4)Cl)Cl
• Molecular Formula: C19H11Cl2N3O2S
• Molecular Weight: 416.3 g/mol

Description

5-({[(2,4-Dichlorobenzoyl)oxy]imino}methyl)-6-phenylimidazo[2,1-b][1,3]thiazole (DCIPT) is a heterocyclic compound with a broad range of applications in scientific research and industrial processes. It is a multi-functional compound that can be used as a catalyst, ligand, and reagent in chemical synthesis. Its unique properties make it an attractive option for research and development in the fields of biochemistry, chemical engineering, and pharmaceuticals.

Scientific Research Applications

Antimicrobial and Antitubercular Activity

Compounds similar to 5-({[(2,4-Dichlorobenzoyl)oxy]imino}methyl)-6-phenylimidazo[2,1-b][1,3]thiazole have been studied for their antimicrobial and antitubercular activities. For instance, derivatives of 6-methylimidazo[2,1-b]thiazole-5-carbohydrazide demonstrated significant antimicrobial activity against various strains, including Staphylococcus epidermidis and Mycobacterium tuberculosis (Ur et al., 2004). Additionally, synthesis and evaluation of imidazo[2,1-b][1,3,4]thiadiazole-benzimidazole derivatives showed potent anti-tuberculosis activity, highlighting the potential of such compounds in treating tuberculosis (Ramprasad et al., 2015).

Anti-inflammatory and Immunoregulatory Properties

Studies on compounds structurally related to this compound revealed anti-inflammatory and immunoregulatory properties. For instance, 5,6-diaryl-2,3-dihydroimidazo[2,1-b]thiazoles have been identified as a new class of immunoregulatory antiinflammatory agents (Bender et al., 1985). This indicates potential uses in managing inflammatory disorders and modulating immune responses.

Potential in Cancer Treatment

Several studies have explored the potential of imidazo[2,1-b]thiazole derivatives in cancer treatment. For example, the synthesis of N-phenyl-4-(6-phenylimidazo[2,1-b]thiazol-5-yl)thiazol-2-amines demonstrated cytotoxic activity against human cancer cell lines (Kamila et al., 2012). This suggests that compounds with a similar structure might have therapeutic value in oncology.

Mechanism of Action

Target of Action

Thiazole derivatives have been found to exhibit diverse biological activities, including antioxidant, analgesic, anti-inflammatory, antimicrobial, antifungal, antiviral, diuretic, anticonvulsant, neuroprotective, and antitumor or cytotoxic properties . Therefore, the targets could be a wide range of enzymes or receptors involved in these biological processes.

Mode of Action

For instance, they may inhibit enzyme activity, block receptor binding, or interfere with cellular processes .

Biochemical Pathways

These could include pathways related to inflammation, pain perception, microbial growth, viral replication, neuronal function, and tumor growth .

Pharmacokinetics

Thiazole compounds are generally known for their good bioavailability and are often well absorbed and distributed in the body .

Result of Action

Based on the known biological activities of thiazole derivatives, the effects could include reduced inflammation, alleviation of pain, inhibition of microbial growth or viral replication, protection of neurons, and inhibition of tumor growth .